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Compound of Interest

Compound Name: N,N'-Dimethylethylenediamine

Cat. No.: B021762 Get Quote

An In-depth Technical Guide to N,N'-Dimethylethylenediamine for Researchers and Drug

Development Professionals

N,N'-Dimethylethylenediamine (DMEDA) is a versatile diamine that serves as a crucial

building block and ligand in a multitude of applications, particularly within pharmaceutical and

materials science. Its unique structural and chemical properties make it an important

component in the synthesis of complex organic molecules and coordination compounds. This

guide provides an in-depth overview of its core properties, a detailed experimental protocol for

a key application, and a visual representation of the experimental workflow.

Core Properties of N,N'-Dimethylethylenediamine
N,N'-Dimethylethylenediamine, a colorless liquid with a characteristic fishy odor, is

appreciated for its high reactivity and ability to form stable complexes.[1] Below is a summary

of its key quantitative properties.
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Property Value

Molecular Formula C₄H₁₂N₂

Molecular Weight 88.15 g/mol [1][2]

Density 0.819 g/mL

Boiling Point 119-120 °C

CAS Number 110-70-3

Application in Copper-Catalyzed C-N Cross-
Coupling Reactions
A significant application of N,N'-Dimethylethylenediamine in the pharmaceutical and drug

development sector is its use as a ligand in copper-catalyzed C-N cross-coupling reactions.[1]

These reactions are fundamental in the synthesis of aryl amines, which are prevalent motifs in

many pharmaceutical compounds. The diamine ligand plays a crucial role in stabilizing the

copper catalyst and facilitating the bond-forming process.

Experimental Protocol: Copper-Catalyzed Amidation of
Aryl Halides
The following protocol is a representative example of a copper-catalyzed C-N cross-coupling

reaction utilizing N,N'-Dimethylethylenediamine as a ligand for the synthesis of N-arylated

compounds.

Materials:

Aryl halide (e.g., iodobenzene)

Amine or amide nucleophile

Copper(I) iodide (CuI)

N,N'-Dimethylethylenediamine (DMEDA)
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Potassium phosphate (K₃PO₄) as a base

Anhydrous dioxane as the solvent

Procedure:

To a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add

copper(I) iodide (5 mol%), the aryl halide (1.0 equiv), the amine or amide (1.2 equiv), and

potassium phosphate (2.0 equiv).

Evacuate and backfill the Schlenk tube with the inert gas three times.

Add anhydrous dioxane via syringe, followed by the addition of N,N'-
Dimethylethylenediamine (10 mol%) via syringe.

Seal the Schlenk tube and place it in a preheated oil bath at 110 °C.

Stir the reaction mixture vigorously for 24 hours.

After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter

through a pad of celite.

Wash the filter cake with additional ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield the desired N-

arylated compound.

This protocol provides a general framework, and the reaction conditions may require

optimization depending on the specific substrates used.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for the copper-

catalyzed C-N cross-coupling reaction described above.
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Caption: Experimental workflow for copper-catalyzed C-N cross-coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N'-Dimethylethylenediamine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021762#n-n-dimethylethylenediamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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